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Compound of Interest

Compound Name: Arborcandin C

Cat. No.: B1243921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Arborcandin C is a lipopeptide antifungal agent that functions as a potent and specific inhibitor

of 1,3-β-D-glucan synthase, a critical enzyme responsible for the synthesis of β-glucan, an

essential component of the fungal cell wall.[1][2][3] This mechanism of action leads to

disruption of the cell wall integrity, osmotic instability, and ultimately, fungal cell death.[4] These

application notes provide detailed cell-based assay methods to characterize the in vitro efficacy

and cellular effects of Arborcandin C against pathogenic fungi, particularly Candida albicans

and Aspergillus fumigatus.
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Compound
Target
Organism

IC50 (µg/mL) MIC (µg/mL) Reference

Arborcandin C Candida albicans 0.15 1-2 [1]

Arborcandin C
Aspergillus

fumigatus
0.015 Not Reported [1]

Arborcandin A Candida albicans 0.25 4-8 [5]

Arborcandin A
Aspergillus

fumigatus
0.05 Not Reported [5]

Arborcandin F Candida albicans 0.012 2-4 [6]

Arborcandin F
Aspergillus

fumigatus
0.012 Not Reported [6]

IC50: The half maximal inhibitory concentration against 1,3-β-D-glucan synthase. MIC:

Minimum Inhibitory Concentration.

Experimental Protocols
Fungal Cell Viability Assays (MTT/XTT)
This protocol determines the effect of Arborcandin C on the metabolic activity of fungal cells, a

key indicator of cell viability.

Workflow for Fungal Cell Viability Assay
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Prepare Fungal Cell Suspension

Treat Cells with Arborcandin C

Incubate

Add MTT or XTT Reagent

Incubate

Read Absorbance

 

Prepare Fungal Protoplasts

Treat with Arborcandin C

Stain with Annexin V-FITC and Propidium Iodide

Analyze by Flow Cytometry
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Prepare Cell Lysates

Add Caspase Substrate

Incubate

Read Fluorescence/Absorbance

 

Treat Cells with Arborcandin C

Fix Cells

Stain with Propidium Iodide

Analyze by Flow Cytometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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